Cas no 2034359-93-6 (2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one)

• Product Name: 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one
• CAS No: 2034359-93-6
• MF: C₁₈H₁₉ClFN₃O₃
• MW: 379.813166856766
• CID: 6585303
• PubChem ID: 119100389
• Update Time: 2025-10-10

2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• F6478-1306
• 2-(4-chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one
• 2034359-93-6
• AKOS026690621
• 2-(4-chlorophenoxy)-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-methylpropan-1-one
• 2-(4-chlorophenoxy)-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-methylpropan-1-one
• 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one

• Inchi： 1S/C18H19ClFN3O3/c1-18(2,26-14-5-3-12(19)4-6-14)16(24)23-8-7-15(11-23)25-17-21-9-13(20)10-22-17/h3-6,9-10,15H,7-8,11H2,1-2H3
• InChI Key： IPPHIWFQFZFNGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(N1CCC(C1)OC1N=CC(=CN=1)F)=O

Computed Properties

• Exact Mass: 379.1098973g/mol
• Monoisotopic Mass: 379.1098973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one

Introduction to 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one and Its Significance in Modern Chemical Biology

2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one, with the CAS number 2034359-93-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique chemical composition, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, positions it as a promising candidate for further exploration in drug discovery and molecular medicine.

The structural motif of 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one incorporates several key features that contribute to its biological activity. The presence of a 4-chlorophenoxy group provides a hydrophobic anchor that can interact with specific targets, while the 5-fluoropyrimidin-2-yl moiety introduces a fluorine atom, known for its ability to enhance metabolic stability and binding affinity. Additionally, the pyrrolidin-1-yl group contributes to the molecule’s overall solubility and bioavailability, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound in question has been studied for its potential role in inhibiting key enzymes and receptors involved in these pathways. For instance, preliminary studies suggest that it may interfere with the activity of kinases, which are critical mediators of cellular signaling cascades. By targeting these enzymes, the compound could potentially disrupt aberrant signaling pathways that contribute to disease progression.

One of the most compelling aspects of 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one is its synthetic accessibility. The availability of well-established synthetic routes allows researchers to modify its structure systematically, enabling the exploration of analogues with enhanced potency or selectivity. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to identify lead compounds with optimal pharmacological profiles.

The compound’s potential also extends to its interaction with biological targets at the molecular level. The combination of hydrophobic and hydrophilic regions within its structure allows it to engage with both lipid and aqueous environments, facilitating its penetration into cellular compartments. This dual nature is particularly advantageous for developing drugs that need to reach intracellular targets while maintaining stability in circulation. Furthermore, the presence of fluorine atoms can be exploited for positron emission tomography (PET) imaging applications, providing a non-invasive means of monitoring drug distribution and efficacy in vivo.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and interactions with potential targets with high precision. These computational approaches complement experimental efforts by identifying promising candidates for further validation, thereby streamlining the drug discovery process. Moreover, machine learning algorithms are being employed to analyze large datasets containing structural and biological information, uncovering novel relationships between chemical properties and biological activity.

The therapeutic potential of this compound is further underscored by its compatibility with various drug delivery systems. Its molecular characteristics make it amenable to formulation as oral tablets, injectables, or even nanoparticles for targeted delivery. Such formulations can enhance bioavailability and reduce side effects, improving patient compliance and therapeutic outcomes. Additionally, the compound’s stability under different storage conditions makes it suitable for industrial-scale production without significant degradation concerns.

As research continues to evolve, the applications of 2-(4-Chlorophenoxy)-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-methylpropan-1-one are likely to expand beyond initial investigations. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical reality. By leveraging interdisciplinary approaches and innovative technologies, this compound has the potential to contribute significantly to advancements in medicine and improve patient care worldwide.